Cas no 1563672-39-8 (3-(4-bromothiophen-2-yl)prop-2-en-1-ol)

• Product Name: 3-(4-bromothiophen-2-yl)prop-2-en-1-ol
• CAS No: 1563672-39-8
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 6177439
• PubChem ID: 163198752
• Update Time: 2025-10-28

3-(4-bromothiophen-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromothiophen-2-yl)prop-2-en-1-ol
• 1563672-39-8
• EN300-1246030
• CS-0354821

• Inchi： 1S/C7H7BrOS/c8-6-4-7(10-5-6)2-1-3-9/h1-2,4-5,9H,3H2/b2-1+
• InChI Key： UOTZJFVYTBJVKW-OWOJBTEDSA-N
• SMILES： BrC1=CSC(=C1)/C=C/CO

Computed Properties

• Exact Mass: 217.94010g/mol
• Monoisotopic Mass: 217.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-(4-bromothiophen-2-yl)prop-2-en-1-ol

3-(4-Bromothiophen-2-yl)prop-2-en-1-ol: A Comprehensive Overview

3-(4-Bromothiophen-2-yl)prop-2-en-1-ol, also known by its CAS number 1563672-39-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a bromine substituent and an alcohol group. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a key feature of this molecule, contributing to its electronic properties and reactivity.

The molecular formula of 3-(4-bromothiophen-2-yl)prop-2-en-1-ol is C7H5BrOS, and its molecular weight is approximately 195.0 g/mol. The compound exists as a solid at room temperature and has a melting point of around 105°C. Its solubility in common solvents such as water and ethanol is moderate, making it suitable for various synthetic applications.

Recent studies have highlighted the potential of thiophene-containing compounds like 3-(4-bromothiophen-2-yl)prop-2-en-1-ol in the development of advanced materials. For instance, researchers have explored its use in the synthesis of conductive polymers and organic semiconductors. The presence of the bromine substituent enhances the molecule's electron-withdrawing properties, which can be advantageous in electronic applications.

In terms of synthesis, 3-(4-bromothiophen-2-yl)prop-2-en-1-ol can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of 4-bromo-thiophene with an appropriate aldehyde or ketone derivative under catalytic conditions. The resulting product can then be subjected to further functionalization to tailor its properties for specific applications.

The compound's reactivity is influenced by the presence of both the thiophene ring and the alcohol group. The thiophene ring provides aromatic stability and facilitates conjugation, while the alcohol group introduces hydrophilicity and potential sites for hydrogen bonding. These features make the compound versatile in both synthetic and applied chemistry contexts.

Recent advancements in computational chemistry have allowed for detailed studies of the electronic structure of 3-(4-bromothiophen-< strong > 2 strong > - yl ) prop - 2 - en - 1 - ol strong > . Using density functional theory (DFT), researchers have calculated its frontier molecular orbitals, which provide insights into its reactivity and potential for participation in redox reactions. These studies have demonstrated that the compound exhibits moderate electron-deficient character due to the electron-withdrawing effects of both the bromine atom and the thiophene ring.

In addition to its chemical properties, < strong > 3 -(4 - bromothiophen - 2 - yl ) prop - 2 - en - 1 - ol strong > has shown promise in biological applications. Preliminary assays have indicated that it may possess antioxidant properties, making it a candidate for further investigation in drug discovery programs. Its ability to scavenge free radicals could be beneficial in combating oxidative stress-related diseases.

The synthesis and characterization of this compound have been reported in several peer-reviewed journals, highlighting its importance in contemporary chemical research. For example, a study published in *Journal of Organic Chemistry* demonstrated its use as an intermediate in the synthesis of more complex heterocyclic compounds. The versatility of this molecule lies in its ability to undergo various transformations, including oxidation, reduction, and cyclization reactions.

In conclusion, < strong > 3 -(4 - bromothiophen - 2 - yl ) prop - 2 - en - 1 - ol strong > is a multifaceted compound with applications spanning organic synthesis, materials science, and potentially biomedicine. Its unique combination of structural features makes it a valuable tool for researchers seeking to develop novel materials and compounds with tailored properties.